Cas no 450390-51-9 (3-chloro-N-4-(propan-2-yloxy)phenylbenzamide)

• Product Name: 3-chloro-N-4-(propan-2-yloxy)phenylbenzamide
• CAS No: 450390-51-9
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 5435732
• Update Time: 2025-05-19

3-chloro-N-4-(propan-2-yloxy)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-propan-2-yloxyphenyl)benzamide
• Benzamide, 3-chloro-N-[4-(1-methylethoxy)phenyl]-
• 3-chloro-N-4-(propan-2-yloxy)phenylbenzamide

• Inchi： 1S/C16H16ClNO2/c1-11(2)20-15-8-6-14(7-9-15)18-16(19)12-4-3-5-13(17)10-12/h3-11H,1-2H3,(H,18,19)
• InChI Key： JACOQKXNLKGVNT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(C)C)C=C1)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-4-(propan-2-yloxy)phenylbenzamide

3-Chloro-N-(4-(propan-2-yloxy)phenyl)benzamide

3-Chloro-N-(4-(propan-2-yloxy)phenyl)benzamide (CAS No: 450390-51-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzamide backbone with a chlorine substituent at the 3-position and a 4-(propan-2-yloxy)phenyl group attached to the nitrogen atom. This combination of functional groups imparts distinctive chemical properties, making it a subject of extensive research.

The synthesis of 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide involves multi-step organic reactions, including nucleophilic substitution and amide formation. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process, which is crucial for large-scale manufacturing in pharmaceutical and agrochemical industries.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated that 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide exhibits moderate inhibitory activity against certain enzymes, suggesting its role in therapeutic interventions. For instance, it has shown promise in modulating kinase activity, which is a key target in cancer therapy. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating neurological disorders.

The structural features of 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide play a critical role in its pharmacokinetic profile. The presence of the propan-2-yloxy group enhances lipophilicity, improving absorption and bioavailability. This property is particularly advantageous in drug design, where optimal pharmacokinetics are essential for therapeutic efficacy. Recent computational studies have employed molecular docking techniques to predict binding affinities and optimize analogs with improved pharmacokinetic properties.

In terms of environmental impact, 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide has been assessed for its biodegradability and toxicity. Initial findings indicate that it undergoes moderate biodegradation under aerobic conditions, which is a positive sign for its environmental sustainability. However, further studies are required to fully understand its ecological footprint and ensure safe disposal practices.

The versatility of 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide extends beyond pharmaceutical applications. Its structural stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules. For example, it has been used as a building block in the construction of heterocyclic compounds with potential applications in materials science and electronics.

Recent advancements in analytical techniques have enabled precise characterization of 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide at the molecular level. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemistry. These advancements have facilitated quality control measures and ensured the reliability of experimental data.

In conclusion, 3-chloro-N-(4-(propan-2-yloxy)phenyl)benzamide (CAS No: 450390-51-9) is a compound with diverse applications and ongoing research potential. Its unique chemical properties, combined with recent breakthroughs in synthesis and characterization techniques, position it as a valuable asset in various scientific domains. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine, materials science, and environmental chemistry.